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Compound of Interest

Compound Name: 1,2-Bis(tosyloxy)ethane

Cat. No.: B1267912

Essential Safety and Handling Guide for 1,2-
Bis(tosyloxy)ethane

This document provides immediate, essential safety protocols and logistical information for the
handling and disposal of 1,2-Bis(tosyloxy)ethane (CAS RN: 6315-52-2). The following
procedural guidance is intended for researchers, scientists, and professionals in drug
development to ensure safe laboratory practices.

Chemical and Physical Properties

1,2-Bis(tosyloxy)ethane is a white to almost white crystalline powder. Understanding its
properties is crucial for safe handling.
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Property Value

1,2-Bis(p-toluenesulfonyloxy)ethane, Ethylene

Synonyms Glycol Bis(p-toluenesulfonate), Ethylene Glycol
Ditosylate[1]

Physical State Solid Crystal - Powder (at 20°C)

Molecular Formula C16H1806S2[1]

Molecular Weight 370.43 g/mol [1]

Melting Point 126.0t0 129.0 °C

Solubility Slightly soluble in water[2]

Hazard Identification and GHS Classification

This chemical is classified as hazardous. The signal word is "Warning".[1][3][4]

GHS Classification Hazard Statement

Skin Irritation, Category 2 H315: Causes skin irritation[1][3][4][5]

Eye lIrritation, Category 2A H319: Causes serious eye irritation[1][3][4][5]
STOT Single Exposure, Category 3 H335: May cause respiratory irritation[3][4][5]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent exposure. Engineering controls, such as a
chemical fume hood or local exhaust ventilation, must be used where dust may be generated.
[3] A safety shower and eye bath should also be readily accessible.
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Protection Type

Required PPE

Specific
Recommendations

Eye / Face Protection

Safety Goggles / Face Shield

Weatr tightly fitting safety
goggles with side-shields
conforming to EN 166 (EU) or
NIOSH (US).[4] A face shield
may be required in situations

with a higher risk of splashing.

Skin Protection

Chemical-Resistant Gloves &
Lab Coat

Handle with protective gloves
that have been inspected prior
to use.[3] Use proper glove
removal technique to avoid
skin contact.[3] Wear
impervious and fire/flame
resistant protective clothing,
such as a long-sleeved lab
coat.[4] Protective boots may
be required for larger scale

operations.

Respiratory Protection

Dust Respirator / Full-Face

Respirator

A dust respirator should be
used to avoid inhaling the
powder. If exposure limits are
exceeded or irritation is
experienced, a full-face

respirator should be used.[4]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational protocol is essential for minimizing risk.

Preparation and Engineering Controls

o Ensure a certified chemical fume hood or other local exhaust ventilation system is

operational.[3]
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» Verify that a safety shower and eyewash station are unobstructed and functional.
o Clear the work area of all non-essential items.

o Assemble all necessary equipment and reagents before handling the chemical.

Donning PPE

o Follow the workflow below for donning and doffing PPE to prevent cross-contamination.

Donning PPE Doffing PPE
1. Lab Coat / Gown 1. Gloves
; ;
2. Dust Respirator 2. Lab Coat / Gown
; ;
3. Safety Goggles 3. Safety Goggles
; ;
4. Gloves (over cuffs) 4. Dust Respirator

Click to download full resolution via product page

PPE Donning and Doffing Sequence

Chemical Handling

o Handle the substance exclusively within the fume hood or ventilated enclosure.

* When weighing, use a spatula and handle carefully to avoid creating dust.[3]
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o Keep the container tightly closed when not in use.[3][4]

» Avoid contact with skin, eyes, and clothing.

Post-Handling Decontamination

» Wipe down the work surface and any equipment used with an appropriate solvent and then
soap and water.

» Dispose of contaminated wipes as hazardous waste.

o Wash hands and face thoroughly after handling the chemical.[1]

Disposal Plan

All waste materials must be treated as hazardous.

Waste Collection

e Solid Waste: Collect excess reagent and any contaminated disposable materials (e.g., weigh
boats, gloves, wipes) in a dedicated, airtight, and clearly labeled hazardous waste container.

[3]

o Contaminated Packaging: The original container must be disposed of as unused product.[3]

Disposal Method

» Disposal must be carried out in accordance with all federal, state, and local regulations.

o A common method is to dissolve the material in a combustible solvent and incinerate it in a
chemical incinerator equipped with an afterburner and scrubber.

e Never dispose of 1,2-Bis(tosyloxy)ethane down the drain.[3]

o Consult your institution's Environmental Health and Safety (EHS) department for specific
guidance.

Emergency Procedures and First Aid
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In case of accidental exposure, follow these immediate steps.

Exposure Event

Eye Contact Inhalation
Rinse cautiously with water for several minutes Move person to fresh air
l Skin Contact
Y
Remove contact lenses, if present/easy Keep at rest in a comfortable position Remove contaminated clothing immediately
Continue rinsing Wash with plenty of soap and water

Get medical advice/attention if irritation or symptoms persist

Click to download full resolution via product page

First Aid Response to Exposure
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Exposure Route First Aid Measures

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and
Skin Contact water.[3] If skin irritation occurs, seek medical

advice. Wash contaminated clothing before

reuse.

Rinse cautiously with water for several minutes.

[3] Remove contact lenses if you are wearing
Eye Contact them and it is easy to do so; continue rinsing. If

eye irritation persists, get medical advice or

attention.

Move the victim to fresh air and keep them at
rest in a position that is comfortable for

Inhalation ) )
breathing.[3][4] If you feel unwell, seek medical
advice.[3]

Rinse mouth with water. Never give anything by

Ingestion mouth to an unconscious person.[3] Seek

medical advice if you feel unwell.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 1,2-
Bis(tosyloxy)ethane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1267912#personal-protective-equipment-for-
handling-1-2-bis-tosyloxy-ethane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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